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Compound of Interest

Compound Name: Iomeprol hydrolysate-1

Cat. No.: B195374 Get Quote

Disclaimer: This document synthesizes available public information on iomeprol and its

derivatives. Direct toxicological data for "iomeprol hydrolysate-1" is limited. The information

provided should be used for research and informational purposes only.

Iomeprol is a widely used non-ionic, iodinated contrast medium with a well-established safety

profile in clinical practice.[1][2] However, the toxicological properties of its degradation

products, such as iomeprol hydrolysate-1, are less well-documented. This guide provides a

comprehensive overview of the available information regarding the potential toxicity of

iomeprol hydrolysate-1, including its identity, known toxicological profile, and the broader

context of iomeprol degradation.

Identification and Chemical Properties of Iomeprol
Hydrolysate-1
Iomeprol hydrolysate-1 is chemically identified as 5-Acetamido-N,N′-bis(2,3-

dihydroxypropyl)-2,4,6-triiodoisophthalamide. It is also known as an intermediate in the

synthesis of other contrast agents like Iohexol.[3][4][5]

Table 1: Chemical Identification of Iomeprol Hydrolysate-1
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Property Value

Chemical Name
5-Acetamido-N,N′-bis(2,3-

dihydroxypropyl)-2,4,6-triiodoisophthalamide

CAS Number 31127-80-7

Molecular Formula C₁₆H₂₀I₃N₃O₇

Molecular Weight 747.06 g/mol

Synonyms Iohexol impurity A, Iohexol hydrolysate

Available Toxicological Data
Direct and comprehensive toxicological studies on iomeprol hydrolysate-1 are not readily

available in the public domain. The existing information is primarily derived from safety data

sheets (SDS) and general statements from chemical suppliers.

Qualitative Toxicological Profile:

Based on available safety data, iomeprol hydrolysate-1 is associated with the following

potential hazards:

Skin Irritation: May cause skin irritation upon contact.[6]

Eye Irritation: Can cause serious eye irritation.[6]

Respiratory Irritation: May cause respiratory irritation if inhaled.[6]

One supplier notes that toxicological studies indicate low systemic toxicity when administered

intravascularly at therapeutic doses.[3] However, they also caution about potential adverse

effects in hypersensitive individuals, which may include mild allergic reactions, nausea, or

transient hypotension.[3] Excessive exposure could potentially lead to iodine toxicity.[3]

Quantitative Toxicological Data:

As of the latest search, no quantitative toxicity data, such as LD50 (Lethal Dose, 50%) or IC50

(half-maximal inhibitory concentration), for iomeprol hydrolysate-1 has been published in the
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available literature.

Experimental Protocols
Detailed experimental protocols for the toxicological assessment of iomeprol hydrolysate-1
are not available in the reviewed literature. However, a general workflow for the forced

degradation of a pharmaceutical compound, which would be a necessary precursor to studying

its hydrolysates, is outlined below.

General Workflow for Forced Degradation Studies:
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Caption: General workflow for forced degradation studies of a pharmaceutical agent.
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Signaling Pathways in Contrast Media Toxicity
While specific signaling pathways affected by iomeprol hydrolysate-1 have not been

identified, the general mechanisms of toxicity for iodinated contrast media (ICM) often involve

oxidative stress and cellular damage, particularly in renal cells.

Conceptual Signaling Pathway for ICM-Induced Nephrotoxicity:
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Caption: Conceptual overview of ICM-induced renal cell toxicity pathways.

Broader Context: Degradation of Iomeprol
Iomeprol is generally considered chemically stable.[6] Studies on its stability under X-ray

radiation have shown no significant alterations or increase in byproducts. However, like other

iodinated contrast media, iomeprol can degrade under certain environmental conditions,

particularly during water treatment processes like ozonation and advanced oxidation. These

processes can lead to the formation of various transformation products, some of which may be

more toxic than the parent compound. The toxicological relevance of these byproducts is an

area of ongoing research.

Conclusion
The available data on the specific toxicity of iomeprol hydrolysate-1 (5-Acetamido-N,N′-

bis(2,3-dihydroxypropyl)-2,4,6-triiodoisophthalamide) is limited. While safety data sheets

indicate potential for skin, eye, and respiratory irritation, there is a lack of comprehensive

toxicological studies, quantitative data, and information on specific signaling pathways. For a

complete toxicological profile, further research, including in vitro and in vivo studies, would be
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necessary. Researchers and drug development professionals should consider this data gap

when handling or studying this particular compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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